Cas no 877650-55-0 (4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate)

• Product Name: 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate
• CAS No: 877650-55-0
• MF: C₂₀H₁₉N₃O₇S₂
• MW: 477.510762453079
• CID: 5774348
• PubChem ID: 16829468
• Update Time: 2025-10-17

4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS024657107
• [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 3,4-dimethoxybenzoate
• F2532-0200
• 4-oxo-6-{[(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate
• 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4-dimethoxybenzoate
• 877650-55-0
• Benzoic acid, 3,4-dimethoxy-, 4-oxo-6-[[[5-[(1-oxopropyl)amino]-1,3,4-thiadiazol-2-yl]thio]methyl]-4H-pyran-3-yl ester
• 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C20H19N3O7S2/c1-4-17(25)21-19-22-23-20(32-19)31-10-12-8-13(24)16(9-29-12)30-18(26)11-5-6-14(27-2)15(7-11)28-3/h5-9H,4,10H2,1-3H3,(H,21,22,25)
• InChI Key： CLFMWZBFDFQEEX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(CC)=O)S1)CC1=CC(C(=CO1)OC(C1=CC=C(C(=C1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 477.06644230g/mol
• Monoisotopic Mass: 477.06644230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 9.25±0.50(Predicted)

Additional information on 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate

Recent Advances in the Study of 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate (CAS: 877650-55-0)

The compound 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate (CAS: 877650-55-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural motif combining a pyranone core with a 1,3,4-thiadiazole moiety is believed to contribute to its high binding affinity and selectivity. Computational docking studies have further elucidated its interaction with target proteins, providing a foundation for structure-activity relationship (SAR) optimization.

In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting significant anti-proliferative activity against a panel of cancer cell lines. Notably, its mechanism of action involves the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings suggest potential applications in targeted cancer therapy, although further preclinical studies are warranted to assess its pharmacokinetic and safety profiles.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 877650-55-0, enabling higher yields and purity. Novel catalytic methods and green chemistry approaches have been employed to address previous challenges in scalability. These developments are critical for facilitating future translational research and potential clinical trials.

In conclusion, 4-oxo-6-{(5-propanamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4H-pyran-3-yl 3,4-dimethoxybenzoate represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activities and improved synthetic accessibility position it as a valuable scaffold for the development of next-generation therapeutics. Ongoing research efforts are expected to uncover additional therapeutic indications and refine its pharmacological properties.